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Core Pharmacological Characteristics of Tubulozole

The table below summarizes the available technical data on tubulozele from a 1989 in vivo study [1].

Characteristic Technical Data

Drug Class Microtubule inhibitor [1]

Primary Mechanism Binds to tubulin, disrupting microtubule dynamics [1]

Tested Models Murine MOA4 fibrosarcomas & Lewis Lung carcinomas (in vivo) [1]

Effective Oral Dose 160 mg/kg (single dose); 80 mg/kg (fractionated schedule) [1]

Optimal Timing 6 hours prior to irradiation [1]

Key Combination Marked interactive effect on tumor growth delay with gamma-irradiation [1]

Effect

Stereospecificity Activity is stereospecific; Tubulozole-T (inactive stereoisomer) showed no
effect [1]
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Detailed Experimental Protocol

The primary cited study provides the following methodology for evaluating the combination of tubulozole

with radiation [1]:

¢ In Vivo Model: Mice bearing subcutaneous MO4 fibrosarcomas or Lewis Lung carcinomas.
¢ Drug Administration: Tubulozole was administered orally, dissolved in an appropriate vehicle.
e Dosing Schedule:
o For single-dose studies: 160 mg/kg was given 6 hours before a single 10 Gy dose of radiation.
o For fractionated radiation studies: 80 mg/kg was given 6 hours before each of 8 fractions of 2
Gy.
¢ Endpoint Measurement: The main outcome was tumor growth delay, measured by the time for
tumors to reach a predetermined size in treated versus control groups.
¢ Mechanistic Investigation: The mitotic index (a measure of cell division) in tumor tissue was
analyzed at various time points after drug administration to correlate the optimal effect with the peak
in mitotic arrest.

This workflow for the core experimental protocol can be visualized as follows:
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Implant murine tumor models
(MO4 fibrosarcoma, Lewis Lung carcinoma)
Administer Tubulozole orally
(160 mg/kg single dose or 80 mg/kg fractionated)

Wait 6 hours
(Coincides with peak mitotic index)

Apply Gamma-Irradiation
(10 Gy single dose or 8x2 Gy fractions)

Monitor Tumor Growth Delay
(Primary endpoint)

Analyze Mitotic Index
(Correlate with treatment timing)

Click to download full resolution via product page

Summary and Research Context

The available data, while limited, positions tubulozole as a microtubule inhibitor with radiosensitizing
properties. Its action is stereospecific and its effect is schedule-dependent, with maximal effect achieved

when radiation is delivered during the peak of drug-induced mitotic arrest [1].

It is important to note that this information comes from a single pre-clinical study published in 1989 [1].
The absence of more recent literature or detailed pharmacological data (like pharmacokinetics, full toxicity
profile, or human trial results) in the search results suggests that this compound may not have progressed far

in clinical development.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s546053?utm_src=pdf-body-img
https://www.smolecule.com/products/s546053?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2912940/
https://pubmed.ncbi.nlm.nih.gov/2912940/
https://www.smolecule.com/products/s546053?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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